ethyl 4-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[1-(2,2-dimethylpropanoyl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H28N2O4/c1-5-26-18(24)15-6-8-16(9-7-15)21-17(23)14-10-12-22(13-11-14)19(25)20(2,3)4/h6-9,14H,5,10-13H2,1-4H3,(H,21,23)
• InChI Key: GXNMJUWJROIEAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C(C)(C)C
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

Ethyl 4-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate, commonly known as EDPB, is a chemical compound that belongs to the class of piperidine derivatives. EDPB has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

EDPB has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes. EDPB has been used as a tool compound to study the role of the sigma-1 receptor in various physiological and pathological conditions, such as Alzheimer's disease, schizophrenia, and depression.

Mechanism of Action

The exact mechanism of action of EDPB is not fully understood. However, it has been suggested that EDPB acts as a sigma-1 receptor agonist, which leads to the modulation of various signaling pathways within the cell. The sigma-1 receptor has been shown to regulate calcium homeostasis, mitochondrial function, and neurotransmitter release, among other cellular processes.
Biochemical and Physiological Effects:
EDPB has been shown to have various biochemical and physiological effects. In vitro studies have shown that EDPB can modulate calcium homeostasis, mitochondrial function, and neurotransmitter release. In vivo studies have shown that EDPB can improve cognitive function, reduce anxiety-like behavior, and have antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One of the advantages of EDPB is its high affinity for the sigma-1 receptor, which makes it a useful tool compound for studying the role of the sigma-1 receptor in various physiological and pathological conditions. However, one of the limitations of EDPB is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of EDPB. One area of interest is the role of the sigma-1 receptor in neurodegenerative diseases, such as Alzheimer's disease. EDPB has been shown to have neuroprotective effects in various in vitro and in vivo models of neurodegeneration, and further studies are needed to elucidate the underlying mechanisms. Another area of interest is the development of more potent and selective sigma-1 receptor agonists, which could have potential therapeutic applications in various neurological and psychiatric disorders.